Cas no 1261904-26-0 (4-(5-Formylthiophen-2-YL)-3-methylbenzoic acid)

• Product Name: 4-(5-Formylthiophen-2-YL)-3-methylbenzoic acid
• CAS No: 1261904-26-0
• MF: C₁₃H₁₀O₃S
• MW: 246.281702518463
• MDL: MFCD18319844
• CID: 2762465
• PubChem ID: 53225762
• Update Time: 2025-05-20

4-(5-Formylthiophen-2-YL)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261904-26-0
• DTXSID40689494
• MFCD18319844
• 4-(5-FORMYLTHIOPHEN-2-YL)-3-METHYLBENZOIC ACID
• SCHEMBL2557907
• 4-(5-Formylthiophen-2-yl)-3-methylbenzoic acid, 95%
• 4-(5-Formylthiophen-2-YL)-3-methylbenzoic acid

• MDL： MFCD18319844
• Inchi： 1S/C13H10O3S/c1-8-6-9(13(15)16)2-4-11(8)12-5-3-10(7-14)17-12/h2-7H,1H3,(H,15,16)
• InChI Key： GCQNQGRZNSEWPI-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 246.03506535Da
• Monoisotopic Mass: 246.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.6Ų

Additional information on 4-(5-Formylthiophen-2-YL)-3-methylbenzoic acid

4-(5-Formylthiophen-2-YL)-3-methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1261904-26-0, commonly referred to as 4-(5-formylthiophen-2-yl)-3-methylbenzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a benzoic acid moiety, making it a valuable substrate for various chemical transformations and applications.

4-(5-formylthiophen-2-yl)-3-methylbenzoic acid is a derivative of benzoic acid, where the substituents at positions 3 and 4 of the benzene ring are a methyl group and a thiophene ring, respectively. The thiophene ring itself is substituted at position 5 with a formyl group (-CHO), adding another layer of complexity to the molecule's structure. This arrangement not only enhances the molecule's reactivity but also opens up possibilities for its use in diverse chemical reactions and applications.

Recent studies have highlighted the potential of 4-(5-formylthiophen-2-yl)-3-methylbenzoic acid in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for the design of new therapeutic agents. For instance, researchers have explored its ability to modulate enzyme activity and its potential as an anti-inflammatory or antioxidant agent.

In addition to its pharmacological applications, 4-(5-formylthiophen-2-yl)-3-methylbenzoic acid has also been investigated for its role in materials science. The compound's aromatic system and functional groups make it suitable for use in the synthesis of advanced materials, such as organic semiconductors or coordination polymers. Recent advancements in this area have demonstrated its ability to form stable metal-organic frameworks (MOFs), which have potential applications in gas storage and catalysis.

The synthesis of 4-(5-formylthiophen-2-yl)-3-methylbenzoic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, thioether formation, and oxidation. These steps are carefully optimized to ensure high yields and purity of the final product. The compound's synthesis is not only a testament to the ingenuity of organic chemists but also serves as a foundation for further modifications and derivatizations.

From an environmental perspective, 4-(5-formylthiophen-2-yl)-3-methylbenzoic acid has been studied for its biodegradability and environmental impact. Researchers have assessed its potential toxicity to aquatic organisms and its ability to degrade under various environmental conditions. These studies are crucial for ensuring the safe use and disposal of this compound in industrial and research settings.

In conclusion, 4-(5-formylthiophen-2-yl)-3-methylbenzoic acid (CAS No. 1261904-26-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and potential for further modification make it an invaluable tool in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.